Cas no 1804914-06-4 (3-Cyano-6-hydroxymethyl-2-methylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-6-hydroxymethyl-2-methylbenzenesulfonyl chloride
• CAS No: 1804914-06-4
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 5007134
• Update Time: 2025-05-22

3-Cyano-6-hydroxymethyl-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-hydroxymethyl-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO3S/c1-6-7(4-11)2-3-8(5-12)9(6)15(10,13)14/h2-3,12H,5H2,1H3
• SMILES： ClS(C1C(C)=C(C#N)C=CC=1CO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 1.1
• Topological Polar Surface Area: 86.5

Additional information on 3-Cyano-6-hydroxymethyl-2-methylbenzenesulfonyl chloride

3-Cyano-6-Hydroxymethyl-2-Methylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound 3-Cyano-6-Hydroxymethyl-2-Methylbenzenesulfonyl Chloride (CAS No. 1804914-06-4) is a highly specialized organic compound with significant applications in the fields of organic synthesis, drug development, and material science. This compound belongs to the class of benzenesulfonyl chlorides, which are widely recognized for their versatility in forming stable sulfonamides and other functionalized intermediates. The presence of the cyano group at the 3-position and the hydroxymethyl group at the 6-position introduces unique electronic and steric properties, making this compound a valuable building block in modern chemical research.

Recent advancements in synthetic methodologies have further highlighted the potential of 3-Cyano-6-Hydroxymethyl-2-Methylbenzenesulfonyl Chloride in constructing complex molecular architectures. For instance, researchers have employed this compound as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. The sulfonyl chloride functionality facilitates nucleophilic substitutions, enabling the incorporation of diverse amino groups to generate a wide array of sulfonamides with tailored pharmacological profiles.

In addition to its role in drug discovery, 3-Cyano-6-Hydroxymethyl-2-Methylbenzenesulfonyl Chloride has found applications in materials chemistry. Its ability to form stable covalent bonds with various substrates makes it an ideal candidate for designing advanced polymers and coatings with enhanced mechanical and thermal properties. Recent studies have demonstrated its utility in creating self-healing materials by incorporating this compound into polymer networks that can undergo reversible cross-linking under specific conditions.

The synthesis of 3-Cyano-6-Hydroxymethyl-2-Methylbenzenesulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. A common approach involves the sulfonation of a substituted benzene ring followed by selective chlorination to introduce the sulfonyl chloride group. The introduction of the cyano and hydroxymethyl groups is achieved through carefully designed substitution or addition reactions, often utilizing catalytic systems to enhance regioselectivity.

From an environmental perspective, understanding the fate and transport of 3-Cyano-6-Hydroxymethyl-2-Methylbenzenesulfonyl Chloride in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent toxicological studies have focused on evaluating its biodegradability and bioaccumulation potential under different environmental conditions. These studies provide valuable insights into sustainable practices for handling and disposing of this compound during industrial processes.

Looking ahead, the continued exploration of 3-Cyano-6-Hydroxymethyl-2-Methylbenzenesulfonyl Chloride is expected to unlock new opportunities in green chemistry and sustainable manufacturing. By leveraging advanced computational tools and experimental techniques, chemists can design more efficient syntheses for this compound while minimizing waste and energy consumption. Furthermore, its integration into emerging technologies such as 3D printing and nanotechnology holds promise for creating innovative materials with unprecedented functionality.

In conclusion, 3-Cyano-6-Hydroxymethyl-2-Methylbenzenesulfonyl Chloride stands as a testament to the ingenuity of modern chemical research. Its unique structural features, combined with its diverse applications across multiple disciplines, position it as a key player in advancing scientific knowledge and technological innovation. As research continues to uncover new facets of this compound's potential, it will undoubtedly remain at the forefront of chemical exploration for years to come.